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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 5-Methylpyridine-3-carbonitrile (CAS No: 42885-14-3). Adherence to these guidelines is
essential to ensure personal safety and proper management of this chemical in a laboratory
setting.

Hazard Identification and Classification

5-Methylpyridine-3-carbonitrile is a hazardous substance that requires careful handling.
According to its Safety Data Sheet (SDS), it is classified as follows:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Damage (Category 1): Causes serious eye damage.

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.

The signal word for this chemical is "Danger".

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

5-Methylpyridine-3-carbonitrile.

Protection Type

Specific
Recommendations

Rationale

Hand Protection

Nitrile or neoprene gloves are
recommended for splash
protection. For prolonged
contact, consider butyl rubber
gloves and change gloves
immediately upon
contamination.[1][2][3][4]

Provides a chemical-resistant
barrier to prevent skin contact,
which can cause irritation.[1][5]
Nitrile gloves are effective
against a wide range of
chemicals.[2][6][7]

Eye and Face Protection

Chemical splash goggles are
mandatory.[8] A face shield
should be worn in conjunction
with goggles when there is a

significant risk of splashing.[8]

Protects against accidental
splashes that can cause
serious and irreversible eye

damage.

Skin and Body Protection

A chemical-resistant lab coat
should be worn and fully
buttoned.[1][8] For larger
quantities or increased
exposure risk, flame-retardant
and antistatic protective
clothing is advised.[8]

Prevents skin contact with the
chemical.[8] Pyridine
compounds can be flammabile,
making flame-retardant
clothing a necessary

precaution.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood
or a well-ventilated area.[1][8]
If ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate filter for
organic vapors should be
used.[8][9]

Minimizes the inhalation of
dust or vapors, which can
cause respiratory tract

irritation.

Safe Handling and Operational Workflow
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A systematic approach is critical when working with 5-Methylpyridine-3-carbonitrile. The

following diagram illustrates the logical workflow for safely handling this compound.

Preparation Phase

Review SDS and SOPs

Ensure Fume Hood is Certified and Operational

Don Appropriate PPE

Proceed to Handling

Handlin ’g Phase
\

Weigh Solid in Fume Hood

Prepare Solutions in Fume Hood

Perform Experiment

Experiment Complete

Cleanup and %yisposal Phase

Decontaminate Glassware and Surfaces

A

Segregate and Label Waste

Y

Dispose of Waste in Accordance with Regulations

Cleanup Complete

andlin,
\4 .

Remove PPE

Wash Hands Thoroughly
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Click to download full resolution via product page
Caption: Logical workflow for handling 5-Methylpyridine-3-carbonitrile.
Procedural Guidance for Handling
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) and relevant Standard Operating
Procedures (SOPs) before beginning any work.

o Ensure that the chemical fume hood is functioning correctly and has a current certification.
o Put on all required PPE as detailed in the table above.[8]
e Handling:

o Conduct all manipulations of 5-Methylpyridine-3-carbonitrile, including weighing and
solution preparation, inside a certified chemical fume hood to minimize inhalation
exposure.[1]

o Keep containers tightly closed when not in use.[1]
o Avoid the formation of dust and aerosols.

o Use non-sparking tools and ensure all equipment is properly grounded, as pyridine
derivatives can be flammable.[9]

e Spill Management:

o In case of a small spill, absorb the material with an inert, non-combustible absorbent (e.g.,
sand, vermiculite).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o For larger spills, evacuate the area and contact the appropriate emergency response
team.
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Disposal Plan

All waste containing 5-Methylpyridine-3-carbonitrile is considered hazardous and must be
disposed of according to institutional, local, and national regulations.[5][10]

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container

Solid Waste ) ) )
designated for hazardous solid chemical waste.
Collect in a labeled, sealed, and compatible

Liquid Waste container for hazardous liquid chemical waste.
Do not mix with incompatible waste streams.
Dispose of contaminated gloves, lab coats, and

Contaminated PPE other disposable PPE as hazardous waste in a

designated container.

Never dispose of 5-Methylpyridine-3-carbonitrile down the drain or in regular trash.[5] All
waste containers must be properly labeled with the chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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